Cas no 879614-90-1 (tert-butyl N-(2-chloro-5-nitrophenyl)carbamate)
879614-90-1 structure
Product Name:tert-butyl N-(2-chloro-5-nitrophenyl)carbamate
CAS No:879614-90-1
MF:C11H13ClN2O4
MW:272.684921979904
MDL:MFCD13196671
CID:1916024
PubChem ID:58553070
Update Time:2025-04-21
tert-butyl N-(2-chloro-5-nitrophenyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (2-chloro-5-nitrophenyl)-, 1,1-dimethylethyl ester
- tert-butyl N-(2-chloro-5-nitrophenyl)carbamate
- SCHEMBL12031278
- AKOS014476580
- 879614-90-1
- EN300-3235748
- CS-0346506
- tert-Butyl (2-chloro-5-nitrophenyl)carbamate
-
- MDL： MFCD13196671
- Inchi： 1S/C11H13ClN2O4/c1-11(2,3)18-10(15)13-9-6-7(14(16)17)4-5-8(9)12/h4-6H,1-3H3,(H,13,15)
- InChI Key： CUNYXVWYLRBNGR-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C=C1NC(=O)OC(C)(C)C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 272.0563846Da
- Monoisotopic Mass: 272.0563846Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 84.2Ų
tert-butyl N-(2-chloro-5-nitrophenyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3235748-1g |
tert-butyl N-(2-chloro-5-nitrophenyl)carbamate |
879614-90-1 | 1g |
$414.0 | 2023-09-04 | ||
| Enamine | EN300-3235748-5g |
tert-butyl N-(2-chloro-5-nitrophenyl)carbamate |
879614-90-1 | 5g |
$1199.0 | 2023-09-04 | ||
| Enamine | EN300-3235748-10g |
tert-butyl N-(2-chloro-5-nitrophenyl)carbamate |
879614-90-1 | 10g |
$1778.0 | 2023-09-04 | ||
| Enamine | EN300-3235748-0.05g |
tert-butyl N-(2-chloro-5-nitrophenyl)carbamate |
879614-90-1 | 95.0% | 0.05g |
$348.0 | 2025-03-18 | |
| Enamine | EN300-3235748-0.1g |
tert-butyl N-(2-chloro-5-nitrophenyl)carbamate |
879614-90-1 | 95.0% | 0.1g |
$364.0 | 2025-03-18 | |
| Enamine | EN300-3235748-0.25g |
tert-butyl N-(2-chloro-5-nitrophenyl)carbamate |
879614-90-1 | 95.0% | 0.25g |
$381.0 | 2025-03-18 | |
| Enamine | EN300-3235748-0.5g |
tert-butyl N-(2-chloro-5-nitrophenyl)carbamate |
879614-90-1 | 95.0% | 0.5g |
$397.0 | 2025-03-18 | |
| Enamine | EN300-3235748-1.0g |
tert-butyl N-(2-chloro-5-nitrophenyl)carbamate |
879614-90-1 | 95.0% | 1.0g |
$414.0 | 2025-03-18 | |
| Enamine | EN300-3235748-2.5g |
tert-butyl N-(2-chloro-5-nitrophenyl)carbamate |
879614-90-1 | 95.0% | 2.5g |
$810.0 | 2025-03-18 | |
| Enamine | EN300-3235748-5.0g |
tert-butyl N-(2-chloro-5-nitrophenyl)carbamate |
879614-90-1 | 95.0% | 5.0g |
$1199.0 | 2025-03-18 |
tert-butyl N-(2-chloro-5-nitrophenyl)carbamate Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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